Cas no 652968-25-7 (L-Methionine, pentyl ester)

L-Methionine, pentyl ester structure
L-Methionine, pentyl ester structure
Product Name:L-Methionine, pentyl ester
CAS No:652968-25-7
MF:C10H21NO2S
MW:219.344241857529
CID:401493
Update Time:2024-01-29

L-Methionine, pentyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Methionine, pentyl ester
    • Inchi: 1S/C10H21NO2S/c1-3-4-5-7-13-10(12)9(11)6-8-14-2/h9H,3-8,11H2,1-2H3/t9-/m0/s1
    • InChI Key: ZHTOCLVBZKNERL-VIFPVBQESA-N
    • SMILES: C(OCCCCC)(=O)[C@H](CCSC)N

Computed Properties

  • Exact Mass: 219.129
  • Monoisotopic Mass: 219.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.6A^2

Experimental Properties

  • Density: 1.019±0.06 g/cm3(Predicted)
  • Boiling Point: 309.0±32.0 °C(Predicted)
  • pka: 6.92±0.35(Predicted)
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